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Homovanillyl alcohol Homovanillyl alcohol (4-Hydroxy-3-methoxyphenyl)ethanol is a member of methoxybenzenes and a member of phenols.
Homovanillyl alcohol is a natural product found in Saussurea medusa, Cyclopia intermedia, and other organisms with data available.
Homovanillyl alcohol is a metabolite found in or produced by Saccharomyces cerevisiae.
Metabolite of serotonin and norepinephrine.
Brand Name: Vulcanchem
CAS No.: 2380-78-1
VCID: VC21085391
InChI: InChI=1S/C9H12O3/c1-12-9-6-7(4-5-10)2-3-8(9)11/h2-3,6,10-11H,4-5H2,1H3
SMILES: COC1=C(C=CC(=C1)CCO)O
Molecular Formula: C9H12O3
Molecular Weight: 168.19 g/mol

Homovanillyl alcohol

CAS No.: 2380-78-1

Cat. No.: VC21085391

Molecular Formula: C9H12O3

Molecular Weight: 168.19 g/mol

* For research use only. Not for human or veterinary use.

Homovanillyl alcohol - 2380-78-1

Specification

Description (4-Hydroxy-3-methoxyphenyl)ethanol is a member of methoxybenzenes and a member of phenols.
Homovanillyl alcohol is a natural product found in Saussurea medusa, Cyclopia intermedia, and other organisms with data available.
Homovanillyl alcohol is a metabolite found in or produced by Saccharomyces cerevisiae.
Metabolite of serotonin and norepinephrine.
CAS No. 2380-78-1
Molecular Formula C9H12O3
Molecular Weight 168.19 g/mol
IUPAC Name 4-(2-hydroxyethyl)-2-methoxyphenol
Standard InChI InChI=1S/C9H12O3/c1-12-9-6-7(4-5-10)2-3-8(9)11/h2-3,6,10-11H,4-5H2,1H3
Standard InChI Key XHUBSJRBOQIZNI-UHFFFAOYSA-N
SMILES COC1=C(C=CC(=C1)CCO)O
Canonical SMILES COC1=C(C=CC(=C1)CCO)O
Appearance Oil
Melting Point 40 - 42 °C

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